N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3,5-dimethylisoxazole-4-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H18N2O3S/c1-10-15(11(2)22-19-10)16(20)18-9-17(3,21)14-8-12-6-4-5-7-13(12)23-14/h4-8,21H,9H2,1-3H3,(H,18,20)
• InChI Key: VTADHAHIKRVPPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC(C)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol
• CAS No.: 2034242-83-4

Description

N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3,5-dimethylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study focused on the synthesis of some N1-(3-Hydroxy-2-pyridyl)benzamides, highlighting the interest in benzoxazoles and their derivatives due to their wide range of biological properties, including antihistaminic, antihelmintic, antifungal, and antibacterial activities. Benzamide derivatives, as possible metabolites of benzoxazoles, show diverse biological activities, indicating a potential area of application for N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3,5-dimethylisoxazole-4-carboxamide in similar biological contexts (Mobinikhaledi et al., 2006).

Biological Evaluation

• Research on the design, synthesis, and preliminary biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide (HPPB) derivatives as novel histone deacetylase inhibitors demonstrated that these compounds, particularly those substituted with thiophene, showed promising antiproliferative activity against various cancer cell lines. This suggests that compounds like this compound could have applications in cancer research and therapy (Jiao et al., 2009).

Antimicrobial and Antifungal Activities

• Another study on the synthesis, characterization, antimicrobial evaluation, and docking studies of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides highlighted the potential antimicrobial and antifungal applications of benzothiophene derivatives. This indicates a possible research application for this compound in developing new antimicrobial and antifungal agents (Talupur et al., 2021).

Novel Compounds with Potential Therapeutic Applications

• The synthesis and in vivo diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives study demonstrated that compounds structurally related to benzothiazoles, like this compound, could be explored for their potential diuretic activity, offering a new avenue for therapeutic applications (Yar & Ansari, 2009).

Mechanism of Action

Target of Action

For instance, benzo[b]thiophene derivatives have been reported to inhibit 5-lipoxygenase , an enzyme that catalyzes the formation of leukotrienes from arachidonic acid .

Biochemical Pathways

If we consider the potential inhibition of 5-lipoxygenase, this could impact the leukotriene synthesis pathway . Leukotrienes are involved in inflammatory responses, and their overproduction can lead to conditions such as asthma .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. If it indeed inhibits 5-lipoxygenase, it could potentially reduce the production of leukotrienes, thereby mitigating inflammatory responses .